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Compound of Interest

Compound Name: Magnesium chloride hexahydrate

Cat. No.: B146165

This guide provides researchers, scientists, and drug development professionals with essential
information for handling magnesium chloride hexahydrate (MgClz:6H20) in a laboratory
setting. Due to its hygroscopic nature, proper storage and handling are critical to ensure the
accuracy and reproducibility of experiments.

Frequently Asked Questions (FAQSs)
Q1: What does it mean for magnesium chloride hexahydrate to be hygroscopic?

Al: Magnesium chloride hexahydrate is hygroscopic, which means it readily attracts and
absorbs moisture from the atmosphere.[1] This can cause the crystalline solid to become
clumpy, eventually turning into a liquid solution if exposure to humid air is prolonged.[2]

Q2: How should | store magnesium chloride hexahydrate to prevent moisture absorption?

A2: To maintain its quality, magnesium chloride hexahydrate should be stored in a cool, dry,
and well-ventilated place.[3] It is crucial to keep the container tightly closed to prevent exposure
to moist air. For added protection, consider using a desiccator.

Q3: My magnesium chloride hexahydrate has formed clumps. Can I still use it?

A3: Clumping is an indication that the material has absorbed some moisture. While this does
not necessarily affect the chemical's quality for some applications, the water content will have
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changed, which is critical for preparing solutions of a specific concentration.[4] For accurate
work, it is recommended to dry the material or determine its new water content.

Q4: The magnesium chloride hexahydrate in my container has turned into a liquid. What
should | do?

A4: If the compound has completely deliquesced (turned into a liquid), it has absorbed a
significant amount of water. For non-critical applications, you may be able to use the resulting
solution if you can determine its concentration. However, for most quantitative experimental
work, it is best to discard the material and use a fresh, properly stored supply. Alternatively, the
material can be dried to reform the solid hydrate.[2]

Q5: What are the safety precautions | should take when handling magnesium chloride
hexahydrate?

A5: While not classified as a hazardous substance, it is recommended to handle magnesium
chloride hexahydrate with standard laboratory safety practices.[5] This includes wearing
personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat.[6] Avoid
inhaling dust by working in a well-ventilated area.[5]

Troubleshooting Guide
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Problem

Possible Cause

Solution

Difficulty in accurately

weighing the salt.

The salt is rapidly absorbing
moisture from the air on the

balance pan.

Use a weighing bottle with a
stopper. Weigh the bottle with
the salt, dispense the required
amount quickly, and re-weigh
the bottle to determine the
exact amount used.
Alternatively, weigh the
substance in a low-humidity
environment, such as a glove

box.

Inconsistent experimental

results.

The water content of the
magnesium chloride
hexahydrate may have
changed due to moisture
absorption, leading to incorrect

solution concentrations.

Always use a fresh, unopened
container of magnesium
chloride hexahydrate for critical
experiments or dry the material
before use. Store the chemical

in a desiccator.

Precipitate forms when

dissolving the salt.

The salt may have reacted with
atmospheric carbon dioxide to
form magnesium carbonate, or
the solvent may contain

impurities.

Use high-purity water (e.qg.,
deionized or distilled) for
preparing solutions. If a
precipitate persists, it may be
necessary to use a fresh stock

of the chemical.

Quantitative Data

Deliquescence Point:

The deliguescence point is the relative humidity at which a hygroscopic substance begins to

absorb enough atmospheric moisture to dissolve and form a liquid solution.

Temperature

Deliquescence Relative Humidity (DRH)

20°C (68°F)

~33-34%][7][8]
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Note: The deliquescence relative humidity is temperature-dependent.

Solubility Data:

Solvent Temperature Solubility
Water 20°C (68°F) 54.3 g/100 mL
Ethanol 20°C (68°F) Freely soluble

Experimental Protocols

Protocol 1: Accurate Weighing of Hygroscopic
Magnesium Chloride Hexahydrate

Objective: To accurately weigh a specific mass of magnesium chloride hexahydrate for the
preparation of a standard solution.

Materials:

Magnesium chloride hexahydrate

Analytical balance

Weighing bottle with a stopper

Spatula

Beaker

Solvent (e.g., deionized water)
Procedure:
o Place the closed weighing bottle on the analytical balance and tare it.

* Remove the weighing bottle from the balance.
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e Quickly add the approximate desired amount of magnesium chloride hexahydrate to the
weighing bottle and securely close the stopper.

» Place the closed weighing bottle back on the balance and record the mass.

* Remove the weighing bottle from the balance and carefully dispense the salt into the beaker
that will be used for solution preparation.

e Do not try to remove all the salt that adheres to the bottle.
o Immediately close the stopper on the weighing bottle and re-weigh it.

o The difference between the two recorded masses is the exact mass of the magnesium
chloride hexahydrate transferred to the beaker.

Protocol 2: Drying Clumped or Partially Deliquesced
Magnesium Chloride Hexahydrate

Objective: To remove excess absorbed moisture from magnesium chloride hexahydrate to
restore its solid form.

Materials:

Clumped magnesium chloride hexahydrate

Drying oven

Shallow, heat-resistant glass dish (e.g., a watch glass or petri dish)

Desiccator with a desiccant (e.g., silica gel)

Procedure:

o Spread the clumped magnesium chloride hexahydrate in a thin layer in the shallow glass
dish.

e Place the dish in a drying oven set to a temperature between 100-110°C. Caution: Do not
exceed 117°C, as this is the melting point of the hexahydrate form.[6]
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e Heat for 3-5 hours.[2]

» After heating, immediately transfer the dish to a desiccator to cool to room temperature

without reabsorbing atmospheric moisture.

e Once cooled, promptly transfer the dried salt to a tightly sealed container.

Visualizations
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Storage

Store in a cool, dry place Keep container tightly sealed Use a desiccator (optional)

Handling

Wear appropriate PPE Weigh quickly and No

Toubleshooting

Is the salt clumped? Sl Has it turned to liquid? Discard or repurpose
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Start: Need to use MgCI2-6H20

Check appearance of the salt
Is it a free-flowing crystalline solid?

Yes

Is it clumped? Proceed with weighing (Protocol 1)

Yes

Has it turned to liquid? Dry the salt (Protocol 2)

es

Discard and use a new batch

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Handling Hygroscopic
Magnesium Chloride Hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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